Cas no 944901-78-4 (3-tert-Butyl-1,2,4-oxadiazole-5-carbaldehyde)

• Product Name: 3-tert-Butyl-1,2,4-oxadiazole-5-carbaldehyde
• CAS No: 944901-78-4
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5705135
• PubChem ID: 63773019
• Update Time: 2025-11-01

3-tert-Butyl-1,2,4-oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 944901-78-4
• Z1154601534
• SCHEMBL15332372
• AKOS013084370
• EN300-133658
• AB57243
• 3-TERT-BUTYL-1,2,4-OXADIAZOLE-5-CARBALDEHYDE
• 3-tert-Butyl-1,2,4-oxadiazole-5-carbaldehyde

• Inchi： 1S/C7H10N2O2/c1-7(2,3)6-8-5(4-10)11-9-6/h4H,1-3H3
• InChI Key： ZXMHWUNNOCJLSB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-tert-Butyl-1,2,4-oxadiazole-5-carbaldehyde

Professional Introduction to Compound with CAS No. 944901-78-4 and Product Name: 3-tert-Butyl-1,2,4-oxadiazole-5-carbaldehyde

The compound with the CAS number 944901-78-4 and the product name 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and an aldehyde functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde structure is particularly intriguing due to its ability to interact with various biological targets. The aldehyde group at the 5-position provides a reactive site for further functionalization, allowing chemists to design novel derivatives with enhanced biological activity. Additionally, the tert-butyl group enhances the metabolic stability of the molecule, making it a promising candidate for clinical development.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxadiazole core is known for its ability to modulate enzyme activity and interfere with signaling pathways involved in disease progression. For instance, studies have shown that certain oxadiazole derivatives can inhibit kinases and other enzymes that are overexpressed in cancer cells. The 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde compound has been investigated for its ability to selectively target these enzymes without affecting normal cellular processes. This selectivity is crucial for developing drugs with minimal side effects.

Recent research has also highlighted the compound's potential in treating inflammatory diseases. Inflammation is a key factor in various chronic conditions such as arthritis and autoimmune disorders. The 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde has been found to inhibit inflammatory pathways by modulating the production of pro-inflammatory cytokines. This mechanism suggests that it could be an effective treatment for conditions where inflammation plays a significant role. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurological disorders associated with inflammation.

The synthesis of 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the tert-butyl group at the 3-position enhances the lipophilicity of the molecule, improving its bioavailability. This modification is particularly important for drug candidates that need to be absorbed efficiently by the body. Additionally, the aldehyde group at the 5-position allows for further derivatization into various pharmacologically active compounds. This flexibility makes it a versatile scaffold for drug discovery programs.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies have provided insights into how 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde interacts with biological targets at the molecular level. These studies have helped identify key binding sites and predicted how different modifications might affect its potency and selectivity. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced toxicity.

The pharmaceutical industry has shown significant interest in oxadiazole derivatives due to their broad spectrum of biological activities and structural diversity. The 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde compound exemplifies this trend by combining several desirable features into a single molecule. Its potential as an anti-inflammatory agent has led to several clinical trials investigating its efficacy in treating chronic inflammatory conditions. Preliminary results from these trials are promising and suggest that this compound could be a valuable addition to existing therapeutic strategies.

Future research directions include exploring new synthetic routes to optimize the production of 3-tert-butyl-1,2,4-oxadiazole-5-carbaldehyde and its derivatives. Additionally, further investigation into its mechanism of action will be essential for maximizing its therapeutic potential. By understanding how this compound interacts with biological systems at a molecular level, researchers can fine-tune its properties to enhance its effectiveness while minimizing any potential side effects.

In conclusion,3-tert-butyl-1,2,4-oaxdiazole -5-carbaldehyde (CAS No 944901 -78 -4) represents a significant advancement in medicinal chemistry with considerable promise as a therapeutic agent . Its unique structural features , combined with recent findings from preclinical studies , make it an attractive candidate for further development . As research continues , this compound is likely to play an increasingly important role in addressing various diseases by providing new treatment options based on innovative chemical scaffolds .